Cas no 864448-39-5 (9-Benzyl-3-oxa-7,9-diaza-bicyclo[3.3.1]nonane)
9-Benzyl-3-oxa-7,9-diaza-bicyclo[3.3.1]nonane is a bicyclic organic compound featuring a benzyl-substituted diaza-oxa framework. Its rigid bicyclic structure enhances stability and selectivity in synthetic applications, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's nitrogen and oxygen heteroatoms contribute to its versatility as a ligand or building block for complex molecular architectures. Its well-defined stereochemistry and functional group compatibility allow for precise modifications in drug discovery and catalysis. The benzyl group further enhances solubility and reactivity in organic transformations. This compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and structural rigidity.
![9-Benzyl-3-oxa-7,9-diaza-bicyclo[3.3.1]nonane structure](https://ossimg.kuujia.com/scimg/864500/864448-39-5x500.png)
864448-39-5 structure
Product Name:9-Benzyl-3-oxa-7,9-diaza-bicyclo[3.3.1]nonane
CAS No:864448-39-5
MF:C13H18N2O
MW:218.294823169708
MDL:MFCD24609147
CID:2196419
PubChem ID:58946743
Update Time:2025-05-27
9-Benzyl-3-oxa-7,9-diaza-bicyclo[3.3.1]nonane Chemical and Physical Properties
Names and Identifiers
-
- 9-Benzyl-3-oxa-7,9-diaza-bicyclo[3.3.1]nonane
- 9-benzyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane
- D97017
- DNJISDOOOWGSFN-UHFFFAOYSA-N
- CS-0310292
- SCHEMBL3311708
- 9-benzyl-7-oxa-3,9-diazabicyclo[3.3.1]nonane
- 864448-39-5
-
- MDL： MFCD24609147
- Inchi： 1S/C13H18N2O/c1-2-4-11(5-3-1)8-15-12-6-14-7-13(15)10-16-9-12/h1-5,12-14H,6-10H2
- InChI Key： DNJISDOOOWGSFN-UHFFFAOYSA-N
- SMILES： O1CC2CNCC(C1)N2CC1C=CC=CC=1
Computed Properties
- Exact Mass: 218.141913202Da
- Monoisotopic Mass: 218.141913202Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 24.5Ų
9-Benzyl-3-oxa-7,9-diaza-bicyclo[3.3.1]nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1053544-100mg |
9-benzyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane |
864448-39-5 | 97% | 100mg |
$295 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1053544-250MG |
9-benzyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane |
864448-39-5 | 97% | 250mg |
$470 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1053544-500MG |
9-benzyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane |
864448-39-5 | 97% | 500mg |
$785 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1053544-1G |
9-benzyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane |
864448-39-5 | 97% | 1g |
$1180 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1053544-5G |
9-benzyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane |
864448-39-5 | 97% | 5g |
$3540 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1053544-250mg |
9-benzyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane |
864448-39-5 | 97% | 250mg |
$470 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1053544-100mg |
9-benzyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane |
864448-39-5 | 97% | 100mg |
$295 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1053544-500mg |
9-benzyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane |
864448-39-5 | 97% | 500mg |
$785 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1053544-1g |
9-benzyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane |
864448-39-5 | 97% | 1g |
$1180 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1053544-5g |
9-benzyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane |
864448-39-5 | 97% | 5g |
$3540 | 2025-02-28 |
9-Benzyl-3-oxa-7,9-diaza-bicyclo[3.3.1]nonane Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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